Cas no 62077-98-9 (4-Quinolinecarbothioamide, 2,6-dimethyl-)

• Product Name: 4-Quinolinecarbothioamide, 2,6-dimethyl-
• CAS No: 62077-98-9
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 458908
• PubChem ID: 13245258
• Update Time: 2025-04-19

4-Quinolinecarbothioamide, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbothioamide, 2,6-dimethyl-
• 2,6-dimethylquinoline-4-carbothioamide
• DTXSID50531596
• 62077-98-9

• Inchi： 1S/C12H12N2S/c1-7-3-4-11-9(5-7)10(12(13)15)6-8(2)14-11/h3-6H,1-2H3,(H2,13,15)
• InChI Key： WXCRWMTUAIGVNW-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C)N=C2C=CC(C)=CC2=1)N

Computed Properties

• Exact Mass: 216.07226
• Monoisotopic Mass: 216.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 38.91